N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide

• IUPAC Name: N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide
• InChI: InChI=1S/C17H28N4O3/c1-11-12(8-9-13(19-11)24-7)20-15(23)21-17(5,6)14(22)18-10-16(2,3)4/h8-9H,10H2,1-7H3,(H,18,22)(H2,20,21,23)
• InChI Key: NAOKBXMPFCAWHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)OC)NC(=O)NC(C)(C)C(=O)NCC(C)(C)C
• Molecular Formula: C17H28N4O3
• Molecular Weight: 336.4 g/mol

Description

N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide: is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyridine ring substituted with methoxy and methyl groups, linked to a carbamoylamino group and a dimethylpropyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide typically involves multi-step organic reactions. The process may start with the preparation of the pyridine derivative, followed by the introduction of the carbamoylamino group and the attachment of the dimethylpropyl chain. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for achieving high yields and purity.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the synthetic route to ensure scalability and cost-effectiveness. This could include the use of continuous flow reactors, advanced purification techniques, and automation to enhance efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions: N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group on the pyridine ring can be oxidized to form corresponding aldehydes or acids.

Reduction: The carbamoylamino group can be reduced to amines under specific conditions.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine carboxylic acids, while reduction could produce primary or secondary amines.

Scientific Research Applications

Chemistry: In chemistry, this compound can serve as a building block for synthesizing more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in organic synthesis and material science.

Biology: In biological research, derivatives of this compound could be explored for their potential as enzyme inhibitors or receptor modulators. The presence of the pyridine ring and carbamoylamino group suggests possible interactions with biological macromolecules.

Medicine: In medicine, this compound may be investigated for its pharmacological properties. Its structural features could be optimized to develop new therapeutic agents targeting specific diseases or conditions.

Industry: In the industrial sector, this compound could be used in the development of specialty chemicals, agrochemicals, or as an intermediate in the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity through competitive inhibition or allosteric modulation. The exact pathways and molecular targets would depend on the specific application and biological context.

Comparison with Similar Compounds

• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• 4-Methoxyphenethylamine
• Dimethyl 2,6-pyridinedicarboxylate

Uniqueness: N-(2,2-dimethylpropyl)-2-[(6-methoxy-2-methylpyridin-3-yl)carbamoylamino]-2-methylpropanamide stands out due to its specific combination of functional groups and structural features. The presence of both a pyridine ring and a carbamoylamino group provides unique reactivity and potential for diverse applications compared to similar compounds.